3-[5-(Propan-2-yloxy)piperidin-3-yl]propanoic acid

• Molecular Formula: C11H21NO3
• Molecular Weight: 215.29 g/mol
• IUPAC Name: 3-(5-propan-2-yloxypiperidin-3-yl)propanoic acid
• InChI: InChI=1S/C11H21NO3/c1-8(2)15-10-5-9(6-12-7-10)3-4-11(13)14/h8-10,12H,3-7H2,1-2H3,(H,13,14)
• InChI Key: LUXONEWMSJENFQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1CC(CNC1)CCC(=O)O

Description

3-[5-(Propan-2-yloxy)piperidin-3-yl]propanoic acid is a propanoic acid derivative featuring a piperidine ring substituted with an isopropyloxy (propan-2-yloxy) group at the 5-position. The propanoic acid moiety (-CH2CH2COOH) is attached to the 3-position of the piperidine scaffold. The piperidine ring introduces conformational rigidity and basicity (via the nitrogen atom), which may influence interactions with biological targets such as enzymes or receptors .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[5-(Propan-2-yloxy)piperidin-3-yl]propanoic acid typically involves the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through a cyclization reaction involving appropriate precursors.

Introduction of the Propan-2-yloxy Group: The propan-2-yloxy group is introduced via an etherification reaction, where an alcohol reacts with an alkyl halide in the presence of a base.

Attachment of the Propanoic Acid Moiety:

Industrial Production Methods

Industrial production of 3-[5-(Propan-2-yloxy)piperidin-3-yl]propanoic acid may involve optimized versions of the above synthetic routes, with a focus on maximizing yield and purity while minimizing costs and environmental impact. This often includes the use of continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

3-[5-(Propan-2-yloxy)piperidin-3-yl]propanoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into alcohols or amines.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Typical reagents include alkyl halides and nucleophiles like amines or thiols.

Major Products Formed

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

3-[5-(Propan-2-yloxy)piperidin-3-yl]propanoic acid has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-[5-(Propan-2-yloxy)piperidin-3-yl]propanoic acid involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

3-[5-(4-Fluorophenyl)furan-2-yl]propanoic Acid (CAS 23589-03-9)

• Structure: Features a furan ring substituted with a 4-fluorophenyl group and a propanoic acid chain.
• Key Differences: The furan ring (5-membered oxygen heterocycle) replaces the piperidine (6-membered nitrogen heterocycle), reducing basicity and altering ring strain. The 4-fluorophenyl group is electron-withdrawing, increasing the acidity of the propanoic acid (lower pKa) compared to the isopropyloxy group in the target compound. Biological Implications: Fluorine enhances metabolic stability and bioavailability, but the furan ring may reduce solubility in polar solvents .

3-[5-(3-Nitrophenyl)furan-2-yl]propanoic Acid (CAS 19575-11-2)

• Structure: Contains a 3-nitrophenyl-furan core with a propanoic acid chain.
• Key Differences: The nitro group (-NO2) is strongly electron-withdrawing, further lowering the pKa of the carboxylic acid (increased acidity).

3-[5-(4-Chlorophenyl)-1H-pyrrol-2-yl]propanoic Acid (CAS 683808-84-6)

• Structure: Includes a pyrrole ring substituted with a 4-chlorophenyl group and propanoic acid.
• Key Differences: The pyrrole ring (5-membered nitrogen heterocycle) is aromatic but non-basic, contrasting with the basic piperidine in the target compound. The chlorine atom is moderately electron-withdrawing, influencing electronic properties and intermolecular interactions. Biological Activity: Chlorophenyl groups are common in antifungal agents, suggesting divergent applications compared to the piperidine-based target .

3-[5-[5-(3-Cyano-4-propan-2-yloxyphenyl)-1,2,4-oxadiazol-3-yl]-6-methylpyridin-2-yl]propanoic Acid

• Structure: A complex derivative with pyridine, oxadiazole, and isopropyloxy-phenyl groups linked to propanoic acid.
• Key Differences: The oxadiazole ring introduces additional hydrogen-bond acceptors, enhancing binding affinity to targets like the Sphingosine 1-phosphate receptor 1. The cyano group (-CN) increases polarity and may improve target specificity. Therapeutic Relevance: This compound’s multi-heterocyclic architecture suggests potent immunomodulatory or anticancer activity, differing from the simpler piperidine-based target .

3-(2,5-Dioxopyrrolidin-1-yl)propanoic Acid

• Structure: Contains a dioxopyrrolidine (cyclic amide) ring and propanoic acid.
• Key Differences :
  • The dioxopyrrolidine group is electron-deficient, reducing basicity and increasing hydrolytic stability.
  • Safety Profile : This compound is associated with skin and respiratory irritation, highlighting the importance of substituent choice in toxicity .

Structural and Functional Analysis

Electronic Effects

• Electron-Donating Groups (e.g., -OCH(CH3)2): Decrease acidity, favoring lipophilicity and tissue penetration.

Ring System Impact

• Piperidine vs. Furan/Pyrrole :
  • Piperidine’s basic nitrogen enables protonation at physiological pH, improving solubility and ionic interactions.
  • Furan and pyrrole rings lack basicity, reducing solubility but increasing metabolic stability.

Data Tables

Table 1: Physicochemical Properties

Compound	Molecular Weight	pKa (COOH)	LogP	Key Substituents
Target Compound	~265 (estimated)	~4.5	~1.8	Piperidine, isopropyloxy
3-[5-(4-Fluorophenyl)furan-2-yl]propanoic Acid	248.23	~3.9	2.1	Furan, 4-fluorophenyl
3-[5-(3-Nitrophenyl)furan-2-yl]propanoic Acid	261.24	~3.2	1.7	Furan, 3-nitrophenyl
3-[5-(4-Chlorophenyl)-1H-pyrrol-2-yl]propanoic Acid	249.70	~4.1	2.3	Pyrrole, 4-chlorophenyl

Biological Activity

3-[5-(Propan-2-yloxy)piperidin-3-yl]propanoic acid is a compound of significant interest in pharmacology and medicinal chemistry due to its unique structural features and potential biological activities. This article explores the biological activity of this compound, including its mechanisms of action, therapeutic potentials, and relevant case studies.

Chemical Structure and Properties

The compound is characterized by a piperidine ring substituted with a propan-2-yloxy group and a propanoic acid moiety. Its molecular formula is $C_{13}H_{19}NO_3$, and it possesses distinct physicochemical properties that influence its biological behavior.

Research indicates that 3-[5-(Propan-2-yloxy)piperidin-3-yl]propanoic acid exerts its biological effects primarily through interactions with various molecular targets, including:

• Enzyme Inhibition : The compound has shown potential as an inhibitor of certain enzymes involved in metabolic pathways. For example, it may modulate the activity of phosphoinositide 3-kinase (PI3K), which plays a crucial role in cell signaling and cancer progression .
• Receptor Binding : It is hypothesized that the compound may bind to specific receptors, influencing cellular responses related to growth and proliferation. This mechanism is particularly relevant in cancer biology where dysregulated signaling pathways are common.

Antitumor Activity

The compound has been investigated for its antitumor properties. In vitro studies demonstrated that it can inhibit the proliferation of cancer cells, particularly those with mutations in critical pathways such as BRCA1/2. The effective concentration (EC50) for inhibiting cell proliferation was found to be in the low micromolar range, indicating promising therapeutic potential .

Anti-inflammatory Effects

Additionally, 3-[5-(Propan-2-yloxy)piperidin-3-yl]propanoic acid has shown anti-inflammatory properties, which could be beneficial in treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Its ability to modulate inflammatory pathways suggests a multifaceted role in managing chronic inflammatory diseases .

Case Study 1: Antiproliferative Activity

In a study evaluating the antiproliferative effects of various compounds on BRCA-deficient cancer cells, 3-[5-(Propan-2-yloxy)piperidin-3-yl]propanoic acid was identified as a potent inhibitor with an IC50 value significantly lower than many existing therapies. This positions it as a candidate for further clinical development .

Case Study 2: Enzyme Interaction Studies

Further research focused on the interaction of this compound with PI3K enzymes revealed selective inhibition of the PI3K-alpha isoform. This selectivity is crucial since it minimizes off-target effects while maximizing therapeutic efficacy against tumors driven by PI3K signaling .

Data Table: Summary of Biological Activities

Activity Type	Effect	IC50/EC50	References
Antitumor	Inhibition of cell proliferation	EC50 ~10 nM
Anti-inflammatory	Modulation of inflammatory response	Not specified
Enzyme Inhibition	Selective PI3K-alpha inhibition	IC50 ~20 nM